Cas no 866145-32-6 (Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate)

• Product Name: Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate
• CAS No: 866145-32-6
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 991802
• Update Time: 2025-06-11

Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-[(4-METHOXYPHENYL)SULFONYL]-1H-INDOLE-3-CARBOXYLATE
• 1H-INDOLE-3-CARBOXYLIC ACID,1-[(4-METHOXYPHENYL)SULFONYL]-,METHYL ESTER
• methyl 1-(4-methoxybenzenesulfonyl)-1H-indole-3-carboxylate
• 1H-INDOLE-3-CARBOXYLIC ACID,1-[(4-METHOXYPHENYL)SU
• Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate

• Inchi： 1S/C17H15NO5S/c1-22-12-7-9-13(10-8-12)24(20,21)18-11-15(17(19)23-2)14-5-3-4-6-16(14)18/h3-11H,1-2H3
• InChI Key： BKPMNWZVSJHOBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C=C(C(=O)OC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 550
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate

Comprehensive Overview of Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate (CAS No. 866145-32-6)

Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate (CAS No. 866145-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of sulfonylated indole derivatives, which are known for their versatility in medicinal chemistry. The presence of both methoxy and sulfonyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged, driven by their role in drug discovery and development. Researchers are particularly interested in Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 866145-32-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, making it a focal point in structure-activity relationship (SAR) studies.

The synthesis of Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate typically involves multi-step organic reactions, including sulfonylation and esterification processes. These methods are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. The compound's physicochemical properties, such as solubility and stability, are also well-documented, providing researchers with essential data for experimental design.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate is no exception, with recent studies focusing on green chemistry approaches to reduce environmental impact. For instance, catalytic methods using biodegradable reagents or microwave-assisted synthesis are being investigated to streamline production while minimizing waste.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, there is a growing need for tailored therapeutic agents. The structural flexibility of Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate allows it to be customized for specific biological targets, aligning with the principles of precision medicine. This has led to increased searches for its CAS No. 866145-32-6 in conjunction with terms like drug repurposing and biomarker discovery.

In addition to its pharmaceutical applications, Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate is also explored in material science. Its aromatic and sulfonyl groups contribute to unique electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. This interdisciplinary relevance further underscores its importance in both academic and industrial research.

To summarize, Methyl 1-[(4-methoxyphenyl)sulfonyl]-1H-indole-3-carboxylate (CAS No. 866145-32-6) is a multifaceted compound with broad applications in drug development, green chemistry, and advanced materials. Its growing prominence in scientific literature and online searches highlights its potential to address some of the most pressing challenges in modern science. As research continues to evolve, this compound is poised to play a pivotal role in innovations across multiple disciplines.